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Compound of Interest

Compound Name: 11-Hydroxyprogesterone

Cat. No.: B1198595 Get Quote

Essential Safety and Handling Guide for 11-
Hydroxyprogesterone
This guide provides crucial safety protocols and operational procedures for researchers,

scientists, and drug development professionals handling 11-Hydroxyprogesterone.

Adherence to these guidelines is essential for ensuring personal safety and maintaining a

secure laboratory environment.

Hazard Identification and Risk Assessment
11-Hydroxyprogesterone is a steroid and a metabolite of progesterone.[1][2] While some

safety data sheets (SDS) indicate that the substance is not classified as hazardous according

to the Globally Harmonized System (GHS), it is prudent to treat it as a pharmaceutical-related

compound of unknown potency.[3][4] The toxicological properties have not been fully

investigated.[5] Potential routes of exposure include inhalation, skin contact, and eye contact,

which may cause irritation.[5] Therefore, minimizing all chemical exposures is a critical

precautionary measure.[6]

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the primary defense against exposure. The following

equipment is mandatory when handling 11-Hydroxyprogesterone, particularly in its powdered

form.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or

tightly fitting safety glasses

with side-shields.[4][7]

Protects eyes from airborne

powder and splashes.

Hand Protection
Compatible, chemical-resistant

gloves (e.g., nitrile).

Prevents skin contact. Gloves

must be inspected before use

and hands should be washed

and dried after removal.[4][7]

Body Protection

A lab coat is required.[6]

Consider sleeve covers for

added protection of forearms.

[8]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required for

small quantities with adequate

engineering controls.[3]

However, a NIOSH/MSHA-

approved respirator should be

used if weighing outside of a

ventilated enclosure or if dust

is generated.[7]

Prevents inhalation of airborne

particles.

Operational Plan: Step-by-Step Handling Procedure
This section details the procedural workflow for safely handling 11-Hydroxyprogesterone from

initial preparation to final disposal.

3.1 Preparation and Weighing

Handling powdered chemicals requires special care to prevent aerosolization.[9]

Designate a Work Area: Set up a designated area for handling the compound. Cover the

work surface with absorbent bench paper.[8][9]

Use Engineering Controls: Whenever possible, handle the powdered form of 11-
Hydroxyprogesterone within a chemical fume hood, biological safety cabinet, or an
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exhausted balance enclosure.[6][10] This is the most effective way to prevent exposure to

airborne substances.[6]

Weighing Procedure:

Use an enclosed balance to minimize the spread of powder.[9]

Use weigh boats to reduce the chance of spills.[9]

Avoid pouring the powder directly from the bottle. Use a spatula or small scoops to

transfer the powder in several small increments.[9]

Keep the container closed as much as possible to avoid accidental spillage.[9]

3.2 Dissolution and Use

Solvent Addition: If preparing a solution, add the solvent directly to the vial containing the

pre-weighed powder inside the fume hood.

Handling Solutions: When working with the dissolved compound, continue to wear all

required PPE. Work over disposable bench covers to easily contain any spills.[9]

Post-Handling Decontamination: After completing the work, decontaminate the exterior of

vials and any equipment used.[9] Clean the designated work area using wet cleaning

methods or a HEPA vacuum; avoid dry sweeping.[9]

Emergency Procedures
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[4][5][7]

Skin Contact

Remove contaminated clothing and shoes

immediately. Flush the affected skin with plenty

of soap and water for at least 15 minutes.[4][5]

[7]

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids.[4][5] Seek medical attention.[5]

Ingestion

Wash out the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person and seek immediate

medical aid.[4][5]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and accidental exposure.

Chemical Waste: All unused 11-Hydroxyprogesterone and solutions should be disposed of

as hazardous chemical waste. Offer excess and expired materials to a licensed hazardous

material disposal company.[4]

Contaminated Materials: All disposable items that have come into contact with the chemical,

including gloves, bench paper, weigh boats, and pipette tips, must be collected in a suitable,

closed container for disposal.[7]

Regulations: Ensure that all federal, state, and local regulations regarding the disposal of this

material are strictly followed.[4]

Workflow for Safe Handling of 11-
Hydroxyprogesterone
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Safe Handling Workflow for 11-Hydroxyprogesterone
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Caption: Workflow for handling 11-Hydroxyprogesterone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1198595#personal-protective-equipment-for-
handling-11-hydroxyprogesterone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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